Cas no 1226410-19-0 (2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane)

• Product Name: 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane
• CAS No: 1226410-19-0
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD16309296
• CID: 5157773
• Update Time: 2026-03-04

2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane
• 2-((3,4-Difluorophenoxy)methyl)-1,3-dioxolane
• 1,3-Dioxolane, 2-[(3,4-difluorophenoxy)methyl]-

• MDL： MFCD16309296
• Inchi： 1S/C10H10F2O3/c11-8-2-1-7(5-9(8)12)15-6-10-13-3-4-14-10/h1-2,5,10H,3-4,6H2
• InChI Key： CLLNRIHLKCTXAN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OCC1OCCO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane

2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane: A Comprehensive Overview

The compound 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane (CAS No. 1226410-19-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dioxolane ring with a difluorophenoxy group. The dioxolane moiety, also known as a cyclic acetal, is a five-membered ring consisting of two oxygen atoms and three carbon atoms. The presence of the difluorophenoxy group introduces additional functionality to the molecule, making it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for the preparation of polymeric materials with tailored mechanical and thermal properties. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create novel polymers with improved durability and flexibility. These findings underscore the importance of this compound in advancing material science research.

In addition to its role in materials science, CAS No. 1226410-19-0 has also been investigated for its potential in pharmaceutical applications. The difluorophenoxy group is known to exhibit bioactive properties, making it an attractive target for drug discovery efforts. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane could serve as a lead compound for the development of new therapeutic agents.

The synthesis of 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane involves a multi-step process that typically begins with the preparation of the corresponding dihydroxy derivative. This intermediate is then subjected to cyclization under acidic conditions to form the dioxolane ring. The introduction of the difluorophenoxy group is achieved through nucleophilic aromatic substitution reactions or other coupling methodologies. The optimization of these reaction conditions has been a focus of recent research efforts, with significant progress being made in improving yields and reducing reaction times.

From an environmental perspective, CAS No. 1226410-19-0 has been evaluated for its biodegradability and ecological impact. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural environments. This property makes it an environmentally friendly choice for use in industrial applications where sustainability is a priority.

In conclusion, 2-(3,4-Difluoro-phenoxy)methyl-1,3-dioxolane (CAS No. 1226410-19-0) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in materials science and pharmaceuticals. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.